Cas no 88525-39-7 (Pentanethioic acid, S-[4-(methylthio)butyl] ester)
88525-39-7 structure
Product Name:Pentanethioic acid, S-[4-(methylthio)butyl] ester
CAS No:88525-39-7
MF:C10H20OS2
MW:220.39520072937
CID:629755
PubChem ID:13237659
Update Time:2025-04-19
Pentanethioic acid, S-[4-(methylthio)butyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanethioic acid, S-[4-(methylthio)butyl] ester
- S-(4-methylsulfanylbutyl) pentanethioate
- S-[4-(Methylsulfanyl)butyl] pentanethioate
- DTXSID20531003
- 88525-39-7
-
- Inchi: 1S/C10H20OS2/c1-3-4-7-10(11)13-9-6-5-8-12-2/h3-9H2,1-2H3
- InChI Key: CIFNYIOGSOETJJ-UHFFFAOYSA-N
- SMILES: S(C(CCCC)=O)CCCCSC
Computed Properties
- Exact Mass: 220.09555760g/mol
- Monoisotopic Mass: 220.09555760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67.7Ų
Pentanethioic acid, S-[4-(methylthio)butyl] ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
88525-39-7 (Pentanethioic acid, S-[4-(methylthio)butyl] ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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